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Compound of Interest

Compound Name: Viscidulin |

Cat. No.: B029966

For Researchers, Scientists, and Drug Development Professionals

Abstract

Viscidulin I, a flavonoid found in the plant genus Scutellaria, has garnered interest for its
potential biological activities. This technical guide provides a comprehensive overview of the
physicochemical properties of Viscidulin I, including its molecular structure, spectroscopic
data, and chromatographic behavior. Detailed experimental protocols for its isolation and
analysis are presented to facilitate further research and development. This document aims to
serve as a critical resource for scientists and professionals engaged in natural product
chemistry, pharmacology, and drug discovery.

Physicochemical Properties

Viscidulin I is a flavonoid, specifically a flavone, a class of compounds known for their diverse
biological activities. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Viscidulin |
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Property Value Source(s)
2-(2,6-dihydroxyphenyl)-3,5,7-

IUPAC Name _( Y ypheny)
trihydroxychromen-4-one
3,5,7,2',6'-

Synonyms
Pentahydroxyflavone

CAS Number 92519-95-4

Molecular Formula C15H1007

Molecular Weight 302.24 g/mol

Appearance Yellow powder

Melting Point 296 °C (decomposes) (Predicted)

Solubility Slightly soluble in water

_ >98% (HPLC), 290% (LC/MS-

Purity
ELSD)

Storage -20°C

Spectroscopic Data
Mass Spectrometry (MS)

High-resolution mass spectrometry is a crucial tool for the structural elucidation of natural

products. For Viscidulin I, electrospray ionization (ESI) is a common technique.

e Precursor lon ([M+H]*): m/z 303.0499

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for Viscidulin I is not readily available in the public domain,

predicted *H-NMR and 13C-NMR spectra can provide valuable insights for structural

confirmation. Researchers who have isolated the compound would typically perform 1D and 2D

NMR experiments (e.g., COSY, HSQC, HMBC) for complete spectral assignment.
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(Note: As of the last update, specific, experimentally-derived and assigned *H and 3C NMR
data for Viscidulin I were not found in the surveyed literature.)

Infrared (IR) Spectroscopy

Fourier-Transform Infrared (FT-IR) spectroscopy provides information about the functional
groups present in a molecule. The FT-IR spectrum of Viscidulin | is expected to show
characteristic absorption bands for hydroxyl (-OH), carbonyl (C=0), and aromatic (C=C)
groups, typical of a flavonoid structure.

(Note: A specific experimental FT-IR spectrum with peak assignments for Viscidulin I was not
found in the surveyed literature.)

Experimental Protocols
Extraction, Isolation, and Purification of Viscidulin | from
Scutellaria viscidula

The following is a generalized protocol based on methods for isolating flavonoids from
Scutellaria species. Optimization may be required for maximizing the yield of Viscidulin 1.

Diagram 1: Workflow for the Isolation and Purification of Viscidulin |
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Viscidulin I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029966#physicochemical-properties-of-viscidulin-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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